3-[(4,4-difluoropiperidin-1-yl)sulfonyl]-N-[(1-methyl-1H-pyrazol-4-yl)methyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Synthesis of structurally related compounds typically involves multi-step organic reactions starting from basic building blocks like difluorobenzoic acid and various amine or pyrazole derivatives. For instance, the synthesis of 2,6-difluoro-N-(3-[11C]methoxy-1H-pyrazolo[3,4-b]pyridine-5-yl)-3-(propylsulfonamidio)benzamide, a compound with a similar functional group arrangement, was achieved through a 9-step reaction starting from 2,6-difluorobenzoic acid, highlighting the complexity and efficiency challenges in synthesizing these molecules (Wang et al., 2013).
Molecular Structure Analysis
The molecular structure of related compounds is often characterized using advanced spectroscopic techniques such as FT-IR, NMR (1H and 13C), and sometimes X-ray crystallography. These methods provide detailed information on the molecular vibrations, the electronic environment of atoms, and the three-dimensional arrangement of atoms within the molecule, crucial for understanding the compound's reactivity and properties. For instance, quantum mechanical calculations and spectroscopic investigations of similar sulfonamide compounds have been extensively utilized to predict and confirm molecular structures (Govindasamy & Gunasekaran, 2015).
Chemical Reactions and Properties
Compounds like "3-[(4,4-difluoropiperidin-1-yl)sulfonyl]-N-[(1-methyl-1H-pyrazol-4-yl)methyl]benzamide" can participate in various chemical reactions due to the presence of reactive functional groups such as sulfonyl and amide linkages. These reactions can include sulfonamide formation, amide bond formation, and reactions involving the pyrazole moiety. The specific reactivity patterns of these groups can be influenced by the presence of electron-withdrawing difluoropiperidin and methylpyrazol groups, which can affect the compound's overall reactivity and chemical properties.
Physical Properties Analysis
The physical properties of such compounds, including melting point, boiling point, solubility, and crystal structure, are typically determined experimentally. These properties are essential for understanding the compound's behavior in different environments and for its formulation into usable chemical entities. The crystal and molecular structure of related compounds, stabilized by intermolecular hydrogen bonds and other non-covalent interactions, significantly influence their physical properties and solubility (Kumara et al., 2018).
properties
IUPAC Name |
3-(4,4-difluoropiperidin-1-yl)sulfonyl-N-[(1-methylpyrazol-4-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20F2N4O3S/c1-22-12-13(11-21-22)10-20-16(24)14-3-2-4-15(9-14)27(25,26)23-7-5-17(18,19)6-8-23/h2-4,9,11-12H,5-8,10H2,1H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXEQSLLWIOSMQH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)CNC(=O)C2=CC(=CC=C2)S(=O)(=O)N3CCC(CC3)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20F2N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(4,4-difluoropiperidin-1-yl)sulfonyl]-N-[(1-methyl-1H-pyrazol-4-yl)methyl]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.